Cas no 25570-03-0 (Butanenitrile,2-methyl-, (2S)-)

• Product name: Butanenitrile,2-methyl-, (2S)-
• CAS No: 25570-03-0
• MF: C₅H₉N
• MW: 83.1316611766815
• MDL: MFCD00063013
• CID: 242027
• PubChem ID: 24854861

Butanenitrile,2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-methyl-, (2S)-
• (2S)-2-Methylbutanenitrile
• (S)-(+)-2-Methylbutyronitrile
• (+)-(S)-2-methylbutane nitrile
• (S)-2-methylbutanenitrile
• (S)-2-Methyl-butyronitril
• (S)-2-methylbutyronitrile
• (S)-2-methyl-butyronitrile
• 247308_ALDRICH
• AC1LD4EM
• CTK4F6060
• I14-45288
• (S)-2-cyanobutane
• (S)-(+)-2-Methylbutyronitrile, 98%
• GV2WA95CCL
• MFCD00063013
• (2S)-methylbutyronitrile
• starbld0009759
• J-016049
• UNII-GV2WA95CCL
• AKOS015913741
• (2S)-methylbutanenitrile
• 2-Methylbutyronitrile, (S)-
• CHEBI:134630
• 25570-03-0
• (2S)-2-methylbutyronitrile
• Butanenitrile, 2-methyl-, (2S)-
• Butyronitrile, 2-methyl-, (S)-(+)-
• (2S)-2-cyanobutane
• s-(+)-2-methylbutyronitrile
• Butanenitrile, 2-methyl-, (S)-
• 1,1-Dibenzyl-4,4-bipyridiniumdichloride
• DTXSID101311237
• DB-067423

• MDL： MFCD00063013
• Inchi： InChI=1S/C5H9N/c1-3-5(2)4-6/h5H,3H2,1-2H3/t5-/m0/s1
• InChI Key： RCEJCSULJQNRQQ-YFKPBYRVSA-N
• SMILES： CC[C@H](C)C#N

Computed Properties

• Exact Mass: 83.07357
• Monoisotopic Mass: 83.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.786 g/mL at 25 °C(lit.)
• Melting Point: -60.33°C (estimate)
• Boiling Point: 125-126 °C(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.39(lit.)
• PSA: 23.79
• Solubility: Not available
• Optical Activity: [α]20/D +31°, neat

Butanenitrile,2-methyl-, (2S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22
• Safety Instruction： 16-36
• Hazardous Material Identification：
• Risk Phrases：10-20/21/22
• Storage Condition：2-8°C
• PackingGroup：III
• Packing Group：III
• HazardClass：3.2
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles